[2-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid

• IUPAC Name: [2-fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid
• InChI: InChI=1S/C8H7BF4O3/c10-7-3-5(16-4-8(11,12)13)1-2-6(7)9(14)15/h1-3,14-15H,4H2
• InChI Key: JKJAZJUTJUVASZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)OCC(F)(F)F)F)(O)O
• Molecular Formula: C8H7BF4O3
• Molecular Weight: 237.95 g/mol

Description

“[2-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid” is an organic synthesis intermediate and pharmaceutical intermediate. It is mainly used in laboratory research and development processes and chemical production processes.

Synthesis Analysis

The synthesis of “[2-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid” involves the use of 2-(2,2,2-trifluoroethoxy) bromobenzene, isopropyl borate, and methylTetrahydrofuran. The reaction system is cooled to -15 °C, and 500 mL of isopropylmagnesium chloride in tetrahydrofuran (2.0 M) is added dropwise to the reaction system. The internal temperature is controlled to not more than -10 °C, and the reaction is kept at a low temperature for 1 hour.

Molecular Structure Analysis

The molecular formula of “[2-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid” is C8H8BF3O3. Its molecular weight is 219.95. The SMILES string representation of the molecule is OB(C1=CC=CC=C1OCC(F)(F)F)O.

Physical And Chemical Properties Analysis

“[2-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid” is a crystalline powder. It has a melting point of 116°C.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of [2-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid :
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Organic Synthesis and Pharmaceuticals

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Catalytic Ligand for Regioselective Coupling

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Fluorinated Pyridine Synthesis

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Diverse Arylation Reactions

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Safety and Hazards

“[2-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid” is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Boronic acids, in general, are known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds with hydroxyl groups .

Mode of Action

Boronic acids are known to participate in suzuki-miyaura cross-coupling reactions . They can form boronate complexes with diols and carboxylates, which are commonly found in biological systems .

Biochemical Pathways

Boronic acids are known to influence various biochemical pathways through their interactions with biological targets .

Pharmacokinetics

The compound’s physical properties such as its crystalline powder form and its molecular weight of 20593 g/mol may influence its bioavailability.

Result of Action

Boronic acids are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of [2-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid. For instance, the compound should be handled with care to avoid dust formation . It is also recommended to ensure adequate ventilation during its use .